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Compound of Interest

Compound Name: Ph-4PACz

Cat. No.: B14766074

Introduction

Ph-4PACz, or (4-(3,6-diphenyl-9H-carbazol-9-yl) butyl)phosphonic acid, is a self-assembled
monolayer (SAM) molecule utilized as a hole transport layer (HTL) in high-efficiency perovskite
solar cells (PSCs).[1][2] Its unique molecular structure, featuring a rotatory phenyl group,
enhances steric hindrance and reduces intermolecular interactions, resulting in an amorphous
film.[1][2] Compared to its methylated counterpart (Me-4PACz), Ph-4PACz possesses a larger
dipole moment and a deeper Highest Occupied Molecular Orbital (HOMO) level, which can
improve band alignment and minimize energy loss at the interface.[1][2] These properties make
it an excellent alternative to traditional polymer-based HTLs like PEDOT:PSS, particularly for
constructing efficient and stable tandem solar cell architectures, such as perovskite/silicon
tandems.[1][2][3]

This document provides detailed application notes and protocols for integrating Ph-4PACz into
inverted p-i-n perovskite solar cells, which can serve as the top cell in a tandem configuration.

Key Properties and Performance Data

Ph-4PACz and its derivatives are designed to optimize the hole extraction interface in
perovskite solar cells. Their properties facilitate efficient charge transport and passivate
defects, leading to enhanced device performance.

Table 1: Key Molecular and Electronic Properties of Ph-4PACz and Derivatives
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Me-4PACz
NaPh-4PACz
Property Ph-4PACz (related L Reference
(derivative)
compound)
4-(3,6-diphenyl- 4-(3,6-dimethyl-
(4 pheny 4 Y A novel SAM
9H-carbazol-9-yl)  9H-carbazol-9- )
Full Name i with extended [1][4]15]
butyl)phosphonic  yl)butyl]phospho ] )
, o conjugation
acid nic acid
Molecular Nature ~ Amorphous Crystalline - [1][2]
Dipole Moment 232D - - [1][2]
-5.52 eV (UPS) / -5.22 eV (UPS) /
HOMO Level - [5]
-5.32 eV (CV) -5.29 eV (CV)
Significantl
Adsorption J Y
-1.945 eV - stronger than Ph-  [5]

Energy on ITO

4PACz

Table 2: Photovoltaic Performance of Devices Utilizing PACz-based SAMs
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Device SAM JSC Referenc
VOC (V) FF (%) PCE (%)
Type Used (mAlcm?) e(s)

Large-Area
(1 cm?)
Perovskite
Solar Cell

Ph-4PACz

l

1.2 - - 24.61 [1][2]

Perovskite/
Silicon 29.15

Me-4PACz  1.90 19.26 79.52 N [31[6]1[7]
Tandem (certified)

Solar Cell

Single-
Junction

) Me-4PACz 1.16 - 84 20.8 [417]
Perovskite

Solar Cell

Single-

Junction NaPh-
Perovskite 4PACz
Solar Cell

] ) ; 25.48 5]

Experimental Protocols

This section details the fabrication protocol for a p-i-n (inverted) perovskite solar cell using Ph-
4PACz as the hole transport layer. This cell can function as the top sub-cell in a monolithic
perovskite/silicon tandem device.

1. Substrate Preparation (ITO-coated Glass)

» Etching (Optional): If patterning is required, mask the ITO-coated glass substrate with tape
and etch the exposed areas using zinc powder and 2M HCI.

» Cleaning: Sequentially clean the substrates in an ultrasonic bath with detergent (e.g., 2%
Hellmanex), deionized water, acetone, and isopropanol for 15 minutes each.

o Surface Treatment: Dry the substrates with a nitrogen gun and treat them with UV-Ozone for
15 minutes to remove organic residues and improve surface wettability.
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2. Hole Transport Layer (HTL) Deposition

e Solution Preparation: Prepare a 0.1 mM to 1 mM solution of Ph-4PACz in an anhydrous
solvent such as ethanol, methanol, or isopropanol (IPA).[1][2] Ensure the powder is fully
dissolved via sonication if necessary.

e Spin Coating:
o Transfer the cleaned ITO substrates into a nitrogen-filled glovebox.
o Deposit the Ph-4PACz solution onto the center of the ITO surface.
o Spin-coat the substrate at 3000 rpm for 30 seconds.[1]

o Anneal the substrate at 100°C for 10 minutes to form the self-assembled monolayer and
remove any residual solvent.

3. Perovskite Absorber Layer Deposition (Two-Step Method Example)

e Lead lodide (Pblz) Deposition:
o Prepare a solution of Pblz in a solvent mixture of DMF:DMSO (e.g., 9:1 v/v).
o Spin-coat the Pblz solution onto the Ph-4PACz layer.
o Anneal the film at ~70°C for 30 minutes.

¢ Organic Halide Conversion:

o Prepare a solution of methylammonium iodide (MAI) or a mixed-cation halide solution
(e.g., FAI/MABY) in isopropanol.

o Spin-coat the organic halide solution onto the Pblz film.

o Anneal the resulting perovskite film at ~100-150°C for 30-45 minutes to ensure complete
crystallization.[8]

4. Electron Transport Layer (ETL) Deposition
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e Ceo (Fullerene) Deposition: Thermally evaporate a layer of Ceo (20-30 nm) onto the
perovskite layer under high vacuum (<10~ Torr).

» Buffer Layer Deposition: Thermally evaporate a thin layer of a buffer material like
Bathocuproine (BCP) or Tin Oxide (SnO2) (5-10 nm) on top of the Ceo layer.

5. Top Electrode Deposition
e Masking: Use a shadow mask to define the active area of the solar cells.

o Metal Evaporation: Thermally evaporate the top metal contact, typically Silver (Ag) or Gold
(Au) (80-100 nm), onto the buffer layer.

6. Device Characterization

o Current Density-Voltage (J-V) Measurement: Characterize the photovoltaic performance
under a solar simulator (AM 1.5G, 100 mW/cm?) to determine VOC, JSC, FF, and PCE.

o Quantum Efficiency (QE): Measure the external quantum efficiency (EQE) to analyze the
spectral response of the device.

 Stability Testing: Perform maximum power point (MPP) tracking under continuous
illumination to assess the operational stability of the device.

Visualizations
Device Architecture and Fabrication Workflow

The following diagrams illustrate the structure of a tandem solar cell incorporating Ph-4PACz
and the experimental workflow for its fabrication.
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Perovskite/Silicon Tandem Solar Cell Architecture

Top Metal Contact (Transparent)

Electron Transport Layer (ETL)
Perovskite Absorber
Ph-4PACz (HTL)
Transparent Conductive Oxide (TCO)

Recombination Layer

n-type Silicon
p-type Silicon
Back Surface Field

Bottom Metal Contact
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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